Cas no 1261835-74-8 (Ethyl 3-(2'-(difluoromethoxy)-3'-hydroxyphenyl)propionate)

• Product Name: Ethyl 3-(2'-(difluoromethoxy)-3'-hydroxyphenyl)propionate
• CAS No: 1261835-74-8
• MF: C₁₂H₁₄F₂O₄
• MW: 260.233971118927
• CID: 4989561
• Update Time: 2025-10-31

Ethyl 3-(2'-(difluoromethoxy)-3'-hydroxyphenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2'-(difluoromethoxy)-3'-hydroxyphenyl)propionate

• Inchi： 1S/C12H14F2O4/c1-2-17-10(16)7-6-8-4-3-5-9(15)11(8)18-12(13)14/h3-5,12,15H,2,6-7H2,1H3
• InChI Key： ICYHCCDWBFYJSQ-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CC=CC=1CCC(=O)OCC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 261
• XLogP3: 2.9
• Topological Polar Surface Area: 55.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Ethyl 3-(2'-(difluoromethoxy)-3'-hydroxyphenyl)propionate

Ethyl 3-(2'-(difluoromethoxy-3'-hydroxyphenyl)propionate) and Its Significance in Modern Chemical Biology

Ethyl 3-(2'-(difluoromethoxy-3'-hydroxyphenyl)propionate), with the CAS number 1261835-74-8, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, featuring a propionic acid ester moiety linked to a phenyl ring substituted with both difluoromethoxy and hydroxy groups, presents a promising scaffold for the development of novel bioactive molecules.

The significance of Ethyl 3-(2'-(difluoromethoxy-3'-hydroxyphenyl)propionate) lies in its potential applications across various domains, including drug discovery, agrochemicals, and material science. The presence of both electronegative and hydrophilic groups in its structure suggests that it may exhibit a range of biological activities, making it a valuable candidate for further investigation.

In recent years, there has been a growing interest in the development of molecules that can modulate biological pathways through precise targeting. The difluoromethoxy group, in particular, has been shown to enhance the metabolic stability and bioavailability of drug candidates, while the hydroxy group can contribute to hydrogen bonding interactions, which are crucial for molecular recognition processes. These features make Ethyl 3-(2'-(difluoromethoxy-3'-hydroxyphenyl)propionate) an attractive candidate for further exploration.

The compound's structure also suggests potential applications in the field of medicinal chemistry. The phenyl ring is a common motif in many bioactive molecules, and its substitution with functional groups can lead to the discovery of new therapeutic agents. For instance, derivatives of this compound have been investigated for their potential role in inhibiting specific enzymes or receptors involved in various diseases. The difluoromethoxy group, in particular, has been shown to enhance the binding affinity of certain drug candidates, making it a valuable tool for structure-activity relationship (SAR) studies.

In addition to its pharmaceutical applications, Ethyl 3-(2'-(difluoromethoxy-3'-hydroxyphenyl)propionate) may also find utility in other areas. For example, its ability to interact with biological targets could make it useful in the development of new agrochemicals or materials that can interact with biological systems. The compound's unique structural features also make it a promising candidate for use in chemical probes or imaging agents, which could aid in the diagnosis and treatment of various diseases.

The synthesis of Ethyl 3-(2'-(difluoromethoxy-3'-hydroxyphenyl)propionate) is another area of interest. The synthesis involves multiple steps, including the introduction of the difluoromethoxy and hydroxy strong groups onto the phenyl ring. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions or enzymatic methods, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's complexity but also demonstrate the growing capabilities of modern organic synthesis.

The latest research on Ethyl 3-(2'-(difluoromethoxy-3'-hydroxyphenyl)propionate) has revealed several exciting findings. Studies have shown that derivatives of this compound can exhibit potent activity against various biological targets. For instance, some derivatives have been found to inhibit kinases involved in cancer cell proliferation, while others have demonstrated anti-inflammatory properties. These findings underscore the compound's potential as a lead molecule for drug discovery efforts.

The development of high-throughput screening (HTS) platforms has further accelerated the exploration of Ethyl 3-(2'-(difluoromethoxy-3'-hydroxyphenyl)propionate) and its derivatives. These platforms allow researchers to rapidly test large libraries of compounds against various biological targets, enabling the identification of promising candidates for further optimization. The integration of computational methods, such as molecular docking and virtual screening, has also enhanced the efficiency of these screening processes.

In conclusion, Ethyl 3-(2'-(difluoromethoxy-3'-hydroxyphenyl)propionate) is a compound with significant potential in the field of chemical biology. Its unique structural features make it a valuable scaffold for the development of novel bioactive molecules with applications ranging from drug discovery to agrochemicals and materials science. The ongoing research into this compound and its derivatives continues to uncover exciting possibilities for future therapeutic interventions.